Cas no 881563-38-8 (2,4-dimethyl-N-{3-(2-methylpropyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-N-{3-(2-methylpropyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide
• CAS No: 881563-38-8
• MF: C₂₀H₂₄N₄O₂S
• MW: 384.495162963867
• CID: 5438925
• PubChem ID: 4350430
• Update Time: 2025-08-05

2,4-dimethyl-N-{3-(2-methylpropyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-N-[3-[(2-methylpropyl)amino]-2-quinoxalinyl]benzenesulfonamide
• N-(3-(isobutylamino)quinoxalin-2-yl)-2,4-dimethylbenzenesulfonamide
• 2,4-dimethyl-N-[3-(2-methylpropylamino)quinoxalin-2-yl]benzenesulfonamide
• AKOS008149966
• Z992946342
• 881563-38-8
• F3225-0199
• 2,4-dimethyl-N-{3-[(2-methylpropyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide
• 2,4-dimethyl-N-{3-(2-methylpropyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide

• Inchi： 1S/C20H24N4O2S/c1-13(2)12-21-19-20(23-17-8-6-5-7-16(17)22-19)24-27(25,26)18-10-9-14(3)11-15(18)4/h5-11,13H,12H2,1-4H3,(H,21,22)(H,23,24)
• InChI Key： RGTMHRITGUYBQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(NC1C(=NC2C=CC=CC=2N=1)NCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 384.16199719g/mol
• Monoisotopic Mass: 384.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.9±60.0 °C(Predicted)
• pka: 6.91±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2,4-dimethyl-N-{3-(2-methylpropyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide

Comprehensive Overview of 2,4-dimethyl-N-{3-(2-methylpropyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide (CAS No. 881563-38-8)

2,4-dimethyl-N-{3-(2-methylpropyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide, with the CAS number 881563-38-8, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoxaline family, known for its diverse biological activities, including potential applications in enzyme inhibition and receptor modulation. Its unique structural features, such as the 2,4-dimethylbenzene and 2-methylpropylamino moieties, contribute to its distinct physicochemical properties and reactivity.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in drug discovery. Researchers are particularly focused on their role in targeting protein-protein interactions and signal transduction pathways. The 2,4-dimethyl-N-{3-(2-methylpropyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide stands out as a promising candidate for further exploration, especially in the context of kinase inhibition and anti-inflammatory applications. Its molecular weight and logP value suggest favorable drug-likeness, making it a subject of ongoing structure-activity relationship (SAR) studies.

The synthesis of CAS 881563-38-8 involves multi-step organic reactions, including sulfonylation and amination processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the rising demand for high-purity research chemicals, this compound is often supplied under stringent quality control standards to meet the needs of academic laboratories and pharmaceutical R&D teams.

From a bioavailability perspective, 2,4-dimethyl-N-{3-(2-methylpropyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide exhibits moderate solubility in organic solvents, which is a critical factor for formulation development. Its stability profile under various pH conditions has been investigated to ensure compatibility with in vitro and in vivo assays. These properties align with current trends in preclinical research, where small-molecule inhibitors are increasingly sought after for their potential in personalized medicine.

The compound's mechanism of action is hypothesized to involve allosteric modulation of specific biological targets, though detailed pharmacodynamic studies are still underway. This aligns with the broader shift toward targeted therapies in modern drug development. Notably, the quinoxaline scaffold present in this molecule is also found in several FDA-approved drugs, underscoring its pharmacological relevance.

In the context of intellectual property, CAS 881563-38-8 has been referenced in several patent applications, particularly those related to oncological and metabolic disorders. Its molecular docking potential with various enzyme active sites has been explored using computational chemistry tools, a topic frequently searched by medicinal chemists and computational biologists.

For researchers interested in structure-based drug design, this compound offers a valuable template for lead optimization. Its synthetic accessibility and derivatization potential make it a versatile building block for combinatorial chemistry libraries. As the pharmaceutical industry continues to prioritize cost-effective synthesis and green chemistry principles, the scalable production of 2,4-dimethyl-N-{3-(2-methylpropyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide remains an area of active investigation.

In summary, 881563-38-8 represents a compelling case study in the intersection of organic chemistry and drug discovery. Its multifaceted applications—from biochemical probes to potential therapeutic agents—highlight its importance in contemporary research. As high-throughput screening technologies advance, this compound is likely to feature prominently in future hit-to-lead campaigns and translational research initiatives.